Cas no 2228741-53-3 (3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol
• CAS No: 2228741-53-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5994431
• PubChem ID: 165707348
• Update Time: 2025-06-29

3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol
• EN300-1760406
• 3-{[2-(propan-2-yloxy)phenyl]methyl}azetidin-3-ol
• 2228741-53-3

• Inchi： 1S/C13H19NO2/c1-10(2)16-12-6-4-3-5-11(12)7-13(15)8-14-9-13/h3-6,10,14-15H,7-9H2,1-2H3
• InChI Key： LVBWTCJOKRPWHZ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2OC(C)C)CNC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol

Comprehensive Overview of 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol (CAS No. 2228741-53-3)

3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol (CAS No. 2228741-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features an azetidin-3-ol core, a four-membered nitrogen-containing ring, which is increasingly studied for its bioactivity and role in drug discovery. The presence of a propan-2-yloxy group and a phenylmethyl substituent further enhances its versatility, making it a candidate for various synthetic and medicinal chemistry applications.

In recent years, the demand for novel heterocyclic compounds like 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol has surged, driven by the growing interest in targeted therapies and precision medicine. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors or modulators of biological pathways. The compound's azetidine ring, a less common but highly valuable scaffold, is known for its conformational rigidity and ability to improve pharmacokinetic properties in drug candidates. This aligns with current trends in drug development, where ring strain and three-dimensional molecular architectures are leveraged to enhance binding affinity and selectivity.

The synthesis of CAS No. 2228741-53-3 typically involves multi-step organic reactions, including etherification and ring-closing strategies. Its propan-2-yloxy side chain introduces lipophilicity, which can influence solubility and membrane permeability—a critical factor in drug design. Given the rise of AI-driven drug discovery and computational chemistry, this compound has also been explored in virtual screening libraries. Questions like "How does 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol interact with enzyme targets?" or "What are its metabolic stability profiles?" are frequently searched, reflecting its relevance in modern research.

From an industrial perspective, 2228741-53-3 is often categorized as a high-value intermediate for APIs (Active Pharmaceutical Ingredients) or functional materials. Its structural motifs are reminiscent of compounds used in CNS (Central Nervous System) therapeutics, a hot topic given the global focus on mental health and neurodegenerative diseases. Additionally, the compound's potential role in catalysis or material science applications has sparked interest, particularly in the context of sustainable chemistry and green synthesis.

Safety and regulatory aspects of 3-{2-(propan-2-yloxy)phenylmethyl}azetidin-3-ol are also frequently queried. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its synthetic complexity. The compound's stability under various conditions (e.g., pH, temperature) is another area of investigation, especially for researchers optimizing storage and formulation processes. As the pharmaceutical industry shifts toward continuous manufacturing and flow chemistry, intermediates like this are gaining traction for their scalability and reproducibility.

In summary, CAS No. 2228741-53-3 represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its combination of an azetidine core and tailored substituents offers a template for innovation in drug development and beyond. With ongoing advancements in structural elucidation techniques (e.g., cryo-EM, NMR) and machine learning-aided discovery, the future applications of this compound are poised to expand, addressing unmet needs in healthcare and technology.